Cas no 2138272-17-8 (1,4-Dioxane, 2-[2-(chloromethyl)butyl]-)

• Product Name: 1,4-Dioxane, 2-[2-(chloromethyl)butyl]-
• CAS No: 2138272-17-8
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 5288494
• Update Time: 2025-06-08

1,4-Dioxane, 2-[2-(chloromethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2-[2-(chloromethyl)butyl]-

• Inchi： 1S/C9H17ClO2/c1-2-8(6-10)5-9-7-11-3-4-12-9/h8-9H,2-7H2,1H3
• InChI Key： UMZWJDTXPQBDNI-UHFFFAOYSA-N
• SMILES： O1CCOCC1CC(CCl)CC

Additional information on 1,4-Dioxane, 2-[2-(chloromethyl)butyl]-

Introduction to 1,4-Dioxane, 2-[2-(chloromethyl)butyl] and Its Applications in Modern Chemical Research

1,4-Dioxane, 2-[2-(chloromethyl)butyl] (CAS No. 2138272-17-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile reactivity. This compound belongs to the dioxane family, which is known for its stability and utility in various synthetic applications. The presence of a chloromethyl substituent at the 2-position and a butyl chain at the 4-position introduces distinct chemical functionalities, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 1,4-Dioxane, 2-[2-(chloromethyl)butyl] features a rigid dioxane ring system, which provides a stable scaffold for further chemical modifications. The chloromethyl group is particularly noteworthy as it serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. Additionally, the butyl side chain enhances solubility and can influence the overall reactivity of the compound in different solvents and reaction conditions.

In recent years, this compound has been explored in several cutting-edge research areas. One notable application is in the development of pharmaceutical intermediates. The combination of a dioxane ring and chloromethyl functionality makes it an ideal candidate for constructing complex drug molecules. Researchers have leveraged its reactivity to synthesize novel heterocyclic compounds that exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties.

Another significant area of research involves the use of 1,4-Dioxane, 2-[2-(chloromethyl)butyl] in polymer chemistry. The dioxane ring can act as a monomer or a cross-linking agent in polymer synthesis, leading to materials with enhanced thermal stability and mechanical strength. The chloromethyl group also facilitates copolymerization with other monomers, allowing for the creation of tailored polymer architectures with specific functionalities. These polymers have potential applications in coatings, adhesives, and advanced materials science.

The compound's unique properties have also made it relevant in organic synthesis, particularly in catalytic processes. The dioxane ring is known to stabilize transition metal complexes, which are often used as catalysts in various reactions. The presence of the chloromethyl group further enhances its utility as a ligand or precursor to more complex catalyst systems. Recent studies have demonstrated its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are crucial for constructing carbon-carbon bonds in organic synthesis.

From an industrial perspective, 1,4-Dioxane, 2-[2-(chloromethyl)butyl] has found applications in the production of specialty chemicals. Its ability to undergo selective reactions makes it a valuable building block for synthesizing agrochemicals, fragrances, and other fine chemicals. The demand for this compound has grown alongside advancements in synthetic methodologies that highlight its efficiency and versatility.

Environmental considerations also play a role in the research and application of this compound. While dioxanes are generally stable under normal conditions, understanding their behavior in various environments is essential for sustainable chemical practices. Studies have focused on optimizing synthetic routes to minimize byproducts and improve atom economy. Additionally, researchers are exploring greener alternatives to traditional dioxane-based processes to align with global efforts towards environmental stewardship.

In conclusion,1,4-Dioxane, 2-[2-(chloromethyl)butyl] (CAS No. 2138272-17-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical development、polymer chemistry、organic synthesis，and industrial chemical production。As research continues to uncover new possibilities，this compound is poised to remain at the forefront of chemical innovation，driving advancements that benefit both science and industry.